Cas no 1805354-33-9 (Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805354-33-9
• MF: C₁₁H₁₃BrF₂N₂O₂
• MW: 323.133929014206
• CID: 4866176
• Update Time: 2025-06-08

Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H13BrF2N2O2/c1-2-18-9(17)4-6-3-7(12)10(11(13)14)8(5-15)16-6/h3,11H,2,4-5,15H2,1H3
• InChI Key： RJSJAOIWNUKJSK-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC(=O)OCC)N=C(CN)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-6-acetate

Recent Advances in the Study of Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-6-acetate (CAS: 1805354-33-9)

Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-6-acetate (CAS: 1805354-33-9) is a pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features including a bromo-substituted pyridine core, a difluoromethyl group, and an aminomethyl side chain, has been explored for its utility as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its role in the development of novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders.

One of the most significant advancements in the study of this compound is its application in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and other proliferative diseases. Researchers have utilized Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-6-acetate as a building block to develop potent and selective kinase inhibitors. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of a novel class of EGFR (Epidermal Growth Factor Receptor) inhibitors, which showed promising activity against non-small cell lung cancer (NSCLC) cell lines.

In addition to its role in kinase inhibitor development, this compound has also been investigated for its potential in antimicrobial drug discovery. The presence of the difluoromethyl group is particularly noteworthy, as it can enhance the metabolic stability and bioavailability of the resulting drug candidates. A study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of antimicrobial agents using Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-6-acetate as a key intermediate. These agents exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli.

Another area of interest is the compound's potential application in neurological drug development. The aminomethyl group in the pyridine scaffold provides a versatile handle for further functionalization, enabling the synthesis of compounds with enhanced blood-brain barrier (BBB) permeability. Recent research in ACS Chemical Neuroscience highlighted the use of this compound in the design of novel GABA_A receptor modulators, which could have implications for the treatment of anxiety and epilepsy.

Despite these promising developments, challenges remain in the optimization of Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-6-acetate-based drug candidates. Issues such as off-target effects, metabolic stability, and synthetic scalability need to be addressed to fully realize the therapeutic potential of this compound. Future research directions may include the exploration of novel synthetic routes to improve yield and purity, as well as the development of more sophisticated structure-activity relationship (SAR) studies to refine the biological activity of derivatives.

In conclusion, Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-6-acetate (CAS: 1805354-33-9) represents a valuable scaffold in medicinal chemistry with diverse applications in drug discovery. Its unique structural features and versatility make it a promising candidate for the development of next-generation therapeutics. Continued research efforts are expected to further elucidate its potential and address current limitations, paving the way for innovative treatments across multiple disease areas.